Cas no 936827-87-1 (3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt)
3'-Phosphoadenosine 5'-phosphosulfate triethylammonium salt (PAPS) is a biologically active coenzyme critical for sulfotransferase-mediated sulfation reactions. This compound serves as the universal sulfate donor in enzymatic processes, including the sulfation of glycoproteins, glycolipids, and xenobiotics. The triethylammonium salt form enhances solubility and stability, facilitating its use in biochemical and pharmacological research. PAPS is essential for studying sulfation pathways, drug metabolism, and detoxification mechanisms. Its high purity and reliable performance make it a valuable reagent for in vitro assays and enzyme kinetics studies. The product is particularly useful in investigations of hormone regulation, proteoglycan synthesis, and phase II drug metabolism.
936827-87-1 structure
Product Name:3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt
CAS No:936827-87-1
MF:C34H75N9O13P2S
MW:912.024329423904
CID:3032233
PubChem ID:329770342
Update Time:2025-06-09
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Chemical and Physical Properties
Names and Identifiers
-
- 3′-Phosphoadenosine-5′-phosphosulfate triethylammonium salt
- 3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[oxido(sulfonatooxy)phosphoryl]oxymethyl]oxolan-3-yl] phosphate;triethylazanium
- 936827-87-1
- 3'-phosphoadenosine-5'-phosphosulfate triethylammonium salt
-
- Inchi: 1S/C10H15N5O13P2S.4C6H15N/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-30(20,21)28-31(22,23)24;4*1-4-7(5-2)6-3/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24);4*4-6H2,1-3H3/t4-,6-,7-,10-;;;;/m1..../s1
- InChI Key: DSVQYYJXFALRJJ-KWIZKVQNSA-N
- SMILES: S(=O)(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-].[NH+](CC)(CC)CC.[NH+](CC)(CC)CC.[NH+](CC)(CC)CC.[NH+](CC)(CC)CC
Computed Properties
- Exact Mass: 911.46802865g/mol
- Monoisotopic Mass: 911.46802865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 59
- Rotatable Bond Count: 18
- Complexity: 845
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 313
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:−20°C
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P211365-1mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | 1mg |
$821.00 | 2023-05-17 | ||
| TRC | P211365-2.5mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | 2.5mg |
$1344.00 | 2023-05-17 | ||
| TRC | P211365-5mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | 5mg |
$2738.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P918709-1mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | ≥90.0% (HPLC) | 1mg |
¥5,522.00 | 2022-09-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-496481-1 mg |
Adenosine 3′-Phosphate 5′-Phosphosulfate Triethylammonium Salt, |
936827-87-1 | ≥90% | 1mg |
¥3,384.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-496481A-5 mg |
Adenosine 3′-Phosphate 5′-Phosphosulfate Triethylammonium Salt, |
936827-87-1 | ≥90% | 5mg |
¥5,641.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-496481-1mg |
Adenosine 3′-Phosphate 5′-Phosphosulfate Triethylammonium Salt, |
936827-87-1 | ≥90% | 1mg |
¥3384.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-496481A-5mg |
Adenosine 3′-Phosphate 5′-Phosphosulfate Triethylammonium Salt, |
936827-87-1 | ≥90% | 5mg |
¥5641.00 | 2023-09-05 | |
| 1PlusChem | 1P01E9ZQ-1mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | ≥90.0% (HPLC) | 1mg |
$834.00 | 2024-04-20 | |
| Aaron | AR01EA82-1mg |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt |
936827-87-1 | 1mg |
$769.00 | 2025-02-13 |
3'-Phosphoadenosine 5'-phosphosulfate triethylammnonium salt Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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